Cas no 1396854-39-9 (N-2-cyclopropyl-2-(furan-2-yl)-2-hydroxyethyl-N'-2-(methylsulfanyl)phenylethanediamide)

• Product Name: N-2-cyclopropyl-2-(furan-2-yl)-2-hydroxyethyl-N'-2-(methylsulfanyl)phenylethanediamide
• CAS No: 1396854-39-9
• MF: C₁₈H₂₀N₂O₄S
• MW: 360.427403450012
• CID: 6297071
• PubChem ID: 71781546
• Update Time: 2025-10-24

N-2-cyclopropyl-2-(furan-2-yl)-2-hydroxyethyl-N'-2-(methylsulfanyl)phenylethanediamide Chemical and Physical Properties

Names and Identifiers

• N-2-cyclopropyl-2-(furan-2-yl)-2-hydroxyethyl-N'-2-(methylsulfanyl)phenylethanediamide
• F5857-0691
• N-[2-cyclopropyl-2-(furan-2-yl)-2-hydroxyethyl]-N'-[2-(methylsulfanyl)phenyl]ethanediamide
• AKOS024523344
• 1396854-39-9
• VU0524626-1
• N1-(2-cyclopropyl-2-(furan-2-yl)-2-hydroxyethyl)-N2-(2-(methylthio)phenyl)oxalamide
• N-[2-cyclopropyl-2-(furan-2-yl)-2-hydroxyethyl]-N'-(2-methylsulfanylphenyl)oxamide

• Inchi： 1S/C18H20N2O4S/c1-25-14-6-3-2-5-13(14)20-17(22)16(21)19-11-18(23,12-8-9-12)15-7-4-10-24-15/h2-7,10,12,23H,8-9,11H2,1H3,(H,19,21)(H,20,22)
• InChI Key： MMYAWBRWRZYOGJ-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC=CC=1NC(C(NCC(C1=CC=CO1)(C1CC1)O)=O)=O

Computed Properties

• Exact Mass: 360.11437830g/mol
• Monoisotopic Mass: 360.11437830g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 500
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 117Ų

Additional information on N-2-cyclopropyl-2-(furan-2-yl)-2-hydroxyethyl-N'-2-(methylsulfanyl)phenylethanediamide

N-2-Cyclopropyl-2-(Furan-2-yl)-2-Hydroxyethyl-N'-2-(Methylsulfanyl)phenylethanediamide (CAS No. 1396854-39-9): A Comprehensive Overview

N-2-Cyclopropyl-2-(furan-2-yl)-2-hydroxyethyl-N'-2-(methylsulfanyl)phenylethanediamide (CAS No. 1396854-39-9) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its CAS number 1396854-39-9, is characterized by its unique structural features and potential biological activities. This article aims to provide a comprehensive overview of the compound, including its chemical structure, synthesis methods, biological properties, and recent research findings.

Chemical Structure and Properties

The chemical structure of N-2-Cyclopropyl-2-(furan-2-yl)-2-hydroxyethyl-N'-2-(methylsulfanyl)phenylethanediamide is defined by its complex arrangement of functional groups. The compound features a cyclopropyl group, a furan ring, a hydroxyl group, and a methylsulfanyl group, all connected through an ethanediamide backbone. These functional groups contribute to the compound's unique physical and chemical properties, such as solubility, stability, and reactivity.

The molecular formula of the compound is C₁₇H₁₉N₃O₃S, with a molecular weight of approximately 341.41 g/mol. The presence of the hydroxyl group and the amide functionality makes it highly polar, which can influence its solubility in various solvents. The cyclopropyl and furan rings add structural rigidity and aromaticity, respectively, which can affect the compound's conformational flexibility and electronic properties.

Synthesis Methods

The synthesis of N-2-Cyclopropyl-2-(furan-2-yl)-2-hydroxyethyl-N'-2-(methylsulfanyl)phenylethanediamide has been explored through several routes, each with its own advantages and challenges. One common approach involves the reaction of 2-cyclopropylacetic acid with 2-furoic acid to form the corresponding ester, followed by reduction to generate the alcohol intermediate. The alcohol is then coupled with 2-(methylsulfanyl)aniline using coupling reagents such as EDCI or HATU to form the final diamide product.

Another method involves the use of microwave-assisted synthesis, which has been shown to significantly reduce reaction times and improve yields. This approach leverages the high energy input from microwave radiation to facilitate bond formation and enhance reaction efficiency. Recent studies have also explored green chemistry principles in the synthesis of this compound, focusing on reducing waste generation and environmental impact.

Biological Properties and Applications

The biological properties of N-2-Cyclopropyl-2-(furan-2-yl)-2-hydroxyethyl-N'-2-(methylsulfanyl)phenylethanediamide have been extensively studied due to its potential therapeutic applications. One of the key areas of interest is its anti-inflammatory activity. In vitro studies have shown that the compound exhibits significant inhibition of pro-inflammatory cytokines such as TNF-alpha and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages.

Additionally, research has indicated that the compound possesses antioxidant properties, which may contribute to its anti-inflammatory effects. The presence of the hydroxyl group and the aromatic furan ring can facilitate radical scavenging activity, thereby protecting cells from oxidative damage. These findings suggest that N-2-Cyclopropyl-2-(furan-2-yl)-2-hydroxyethyl-N'-2-(methylsulfanyl)phenylethanediamide could be a promising candidate for treating inflammatory diseases such as arthritis and inflammatory bowel disease (IBD).

Clinical Trials and Future Prospects

While preclinical studies have provided promising results, further clinical trials are necessary to evaluate the safety and efficacy of N-2-Cyclopropyl-2-(furan-2-yl)-2-hydroxyethyl-N'-2-(methylsulfanyl)phenylethanediamide in human subjects. Several Phase I trials are currently underway to assess the pharmacokinetics and tolerability of the compound in healthy volunteers.

Preliminary data from these trials have indicated that the compound is well-tolerated at various dose levels, with no significant adverse effects reported. These findings are encouraging and pave the way for more advanced clinical trials to explore its therapeutic potential in specific disease conditions.

Conclusion

In conclusion, N-2-Cyclopropyl-2-(furan-2-yl)-2-hydroxyethyl-N'-2-(methylsulfanyl)phenylethanediamide (CAS No. 1396854-39-9) is a promising compound with a unique chemical structure and diverse biological activities. Its anti-inflammatory and antioxidant properties make it a valuable candidate for further research and development in pharmaceutical applications. As ongoing clinical trials continue to provide more data on its safety and efficacy, this compound holds significant potential for addressing unmet medical needs in various inflammatory diseases.